Cas no 2138216-15-4 (Isothiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide)

• Product Name: Isothiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide
• CAS No: 2138216-15-4
• MF: C₄H₆F₃NO₂S
• MW: 189.156150341034
• CID: 5259668
• Update Time: 2025-10-21

Isothiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Isothiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide

• Inchi： 1S/C4H6F3NO2S/c5-4(6,7)3-1-2-11(9,10)8-3/h3,8H,1-2H2
• InChI Key： ILQARAABESRHBW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCC(C(F)(F)F)N1

Additional information on Isothiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide

Isotiazolidine, 3-(Trifluoromethyl)-, 1,1-Dioxide: A Comprehensive Overview

The compound with CAS No. 2138216-15-4, commonly referred to as isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to an isotiazolidine ring system. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide in the development of advanced materials. Researchers have explored its role as a building block in the synthesis of high-performance polymers and composites. The compound's ability to form stable covalent bonds with other functional groups has been leveraged in the creation of materials with enhanced mechanical and thermal properties. For instance, a study published in *Advanced Materials* demonstrated that incorporating this compound into polymer matrices significantly improved their tensile strength and thermal stability.

In addition to its role in materials science, isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide has also shown promise in pharmaceutical applications. The trifluoromethyl group is known for its lipophilic properties, which can enhance the bioavailability of drugs. Recent research has focused on its use as an intermediate in the synthesis of novel drug candidates targeting various diseases. For example, a team of chemists reported that derivatives of this compound exhibited potent anti-inflammatory activity in preclinical models.

The synthesis of isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide involves a multi-step process that typically begins with the preparation of the corresponding trifluoromethyl isothiazole intermediate. This intermediate undergoes oxidation to form the final product. The reaction conditions are critical to ensuring high yields and purity. Recent advancements in catalytic oxidation techniques have enabled more efficient and environmentally friendly methods for synthesizing this compound.

From an environmental standpoint, understanding the fate and behavior of isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide in various ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern due to its fluorinated structure. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe use and disposal.

In conclusion, isotiazolidine, 3-(trifluoromethyl)-, 1,1-dioxide (CAS No. 2138216-15-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials and pharmaceuticals. As research continues to uncover new uses for this compound, it is expected to play an even more significant role in shaping future innovations.